Cas no 2097884-70-1 (N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2097884-70-1
• MF: C₁₅H₁₆F₃NO₃S₂
• MW: 379.417652130127
• CID: 5477195
• PubChem ID: 126850508
• Update Time: 2025-06-29

N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6194-1304
• N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-4-(trifluoromethyl)benzenesulfonamide
• N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide
• AKOS032465065
• 2097884-70-1
• 2-hydroxy-2-methyl-3-(thiophen-3-yl)-S-[4-(trifluoromethyl)phenyl]propane-1-sulfonamido

• Inchi： 1S/C15H16F3NO3S2/c1-14(20,8-11-6-7-23-9-11)10-19-24(21,22)13-4-2-12(3-5-13)15(16,17)18/h2-7,9,19-20H,8,10H2,1H3
• InChI Key： ANLYXNLBROTVBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(NCC(C)(CC1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 379.05237021g/mol
• Monoisotopic Mass: 379.05237021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Additional information on N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide

Professional Introduction to N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2097884-70-1)

N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2097884-70-1, represents a novel class of sulfonamide derivatives with a unique structural framework that combines hydroxyl, thiophenyl, and trifluoromethyl functional groups. The presence of these specific moieties not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The molecular structure of N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide is characterized by a benzene ring substituted with a trifluoromethyl group at the 4-position and a sulfonamide moiety linked to a propyl chain that is further modified with a hydroxyl group and a thiophenyl ring at the 2-position. This intricate arrangement of functional groups imparts the compound with both lipophilic and hydrophilic characteristics, making it an intriguing candidate for various biological assays and pharmacological studies.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial properties, and modifications to their structure can lead to enhanced efficacy and reduced side effects. The incorporation of a trifluoromethyl group in particular has been shown to improve metabolic stability and binding affinity to biological targets. The thiophen-3-yl moiety adds another layer of complexity, potentially influencing both the electronic properties of the molecule and its interactions with biological systems.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in designing novel drug candidates. The compound N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide exemplifies this principle, as its unique structural features may confer specific biological activities that are not observed with simpler sulfonamide derivatives. For instance, the hydroxyl group could participate in hydrogen bonding interactions with biological targets, while the thiophenyl ring might influence electron distribution across the molecule, affecting its binding properties.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of more complex pharmacologically active molecules. The presence of multiple reactive sites—such as the hydroxyl group, the thiophenyl ring, and the sulfonamide moiety—makes it a versatile building block for further chemical modifications. Researchers have been exploring various synthetic pathways to derivatize this compound into more sophisticated molecules with enhanced therapeutic potential.

The trifluoromethyl group is particularly noteworthy in this context, as it is frequently employed in drug design to improve pharmacokinetic properties such as bioavailability and metabolic stability. Studies have demonstrated that trifluoromethyl-substituted compounds often exhibit increased lipophilicity and resistance to metabolic degradation, which are critical factors for drug efficacy. The combination of these features in N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide suggests that it may possess favorable pharmacokinetic profiles suitable for further development.

Another area of interest is the potential antimicrobial activity of this compound. Sulfonamides have long been recognized for their ability to inhibit bacterial growth by interfering with folic acid synthesis. However, many conventional sulfonamides suffer from issues such as resistance development and toxicity. The structural modifications present in N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide may mitigate these problems by enhancing binding affinity to bacterial enzymes while reducing off-target effects. Preliminary studies have shown encouraging results in vitro, indicating that this compound could be a valuable addition to antimicrobial drug pipelines.

The role of computational chemistry and molecular modeling has also been instrumental in understanding the potential biological activities of this compound. Advanced computational methods allow researchers to predict how N-{2-hydroxy-2-[(thiophen-3-yli)methyl]propyl}-4-(trifluoromethyl)benzene-1-sulfonamide interacts with biological targets at the atomic level. These insights can guide experimental efforts by identifying key functional groups responsible for biological activity and suggesting modifications to optimize potency and selectivity.

In conclusion, N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl]4-(trifluoromethyle)benzene-1-sulfonamide (CAS No. 2097884-70-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising hydroxyl, thiophenylethylmethyl, and trifluoromethyl groups—make it an attractive scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects. Ongoing research efforts are expected to yield valuable insights into its biological activities and potential applications in medicine.